Cas no 1361810-20-9 (Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate)

Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloromethyl and difluoromethyl functional groups enhances its reactivity, enabling selective derivatization for the construction of complex molecules. The ester moiety further facilitates downstream modifications, making it a valuable building block for heterocyclic chemistry. Its structural features contribute to improved metabolic stability and bioavailability in target compounds. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a preferred choice for researchers developing novel active ingredients. Proper handling is advised due to its reactive functional groups.
Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate structure
1361810-20-9 structure
Product Name:Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate
CAS No:1361810-20-9
MF:C10H10ClF2NO2
MW:249.641708850861
CID:4933366
Update Time:2025-10-28

Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate
    • Inchi: 1S/C10H10ClF2NO2/c1-5-6(4-11)3-7(10(15)16-2)8(14-5)9(12)13/h3,9H,4H2,1-2H3
    • InChI Key: MAFMXMOFFUGHKX-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(C(=O)OC)=C(C(F)F)N=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.2

Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A020005598-500mg
Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate
1361810-20-9 97%
500mg
$970.20 2022-03-28
Alichem
A020005598-1g
Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate
1361810-20-9 97%
1g
$1,596.00 2022-03-28

Additional information on Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate

Recent Advances in the Study of Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS: 1361810-20-9)

Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS: 1361810-20-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and herbicides, owing to its unique structural features that enable potent activity against a range of pathogens and weeds. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated the efficacy of derivatives of Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate in controlling fungal infections in crops. The research team synthesized a series of analogs and evaluated their antifungal activity against Fusarium oxysporum and Botrytis cinerea. The results indicated that the presence of the difluoromethyl group significantly enhanced the compounds' ability to inhibit fungal growth, with IC50 values in the low micromolar range. This finding underscores the potential of this compound as a scaffold for developing next-generation fungicides.

In the pharmaceutical domain, a recent patent (WO2023056789) disclosed the use of Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate as a precursor in the synthesis of kinase inhibitors. The patent highlighted the compound's versatility in forming covalent bonds with target proteins, thereby improving the selectivity and potency of the resulting inhibitors. This approach has been particularly promising in the development of therapies for cancer and inflammatory diseases, where kinase dysregulation plays a critical role.

Another notable advancement is the optimization of the synthetic route for Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate, as reported in Organic Process Research & Development (2023). The study introduced a more efficient and scalable method, reducing the number of steps and improving overall yield. This development is expected to facilitate the large-scale production of the compound, making it more accessible for both research and industrial applications.

Mechanistic studies have also shed light on the compound's mode of action. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) explored the interaction of Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate with specific enzyme targets. The researchers used X-ray crystallography and molecular docking to elucidate the binding interactions, revealing that the chloromethyl and difluoromethyl groups play crucial roles in stabilizing the enzyme-inhibitor complex. These insights are invaluable for the rational design of more effective derivatives.

In conclusion, Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS: 1361810-20-9) continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its unique structural attributes and versatile applications make it a valuable tool for developing novel bioactive molecules. Future research is expected to further explore its potential, particularly in addressing emerging challenges in crop protection and drug discovery.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.